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For Researchers, Scientists, and Drug Development Professionals

Introduction

INCB126503 is a potent and selective inhibitor of Fibroblast Growth Factor Receptor 2
(FGFR2) and FGFR3.[1][2][3][4][5] Aberrant activation of FGFR signaling, through mutations,
gene amplifications, or translocations, is a known driver in various cancers, making FGFRs
attractive therapeutic targets. INCB126503 demonstrates high selectivity for FGFR2 and
FGFR3 over other FGFR isoforms, such as FGFR1 and FGFR4, which may translate to a more
favorable safety profile by mitigating off-target toxicities like hyperphosphatemia, a common
side effect associated with pan-FGFR inhibitors. These application notes provide detailed
protocols for in vitro assays to characterize the activity of INCB126503.

Mechanism of Action

INCB126503 is an ATP-competitive inhibitor that targets the kinase domain of FGFR2 and
FGFR3. By binding to the ATP-binding pocket, it prevents the transfer of phosphate from ATP
to tyrosine residues on the receptor and downstream signaling proteins. This inhibition blocks
the activation of multiple downstream pathways implicated in cell proliferation, survival, and
migration, including the RAS-MAPK-ERK, PI3K-AKT, PLCy, and STAT signaling cascades.

Data Presentation
Table 1: In Vitro Inhibitory Activity of INCB126503
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Target IC50 (nM)
FGFR1 70

FGFR2 2.1
FGFR3 1.2
FGFR3 (V555L mutant) 0.92
FGFR3 (V555M mutant) 0.85
FGFR4 64

Data compiled from publicly available sources.

Signaling Pathway Diagram
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FGFR2/3 signaling pathway and the inhibitory action of INCB126503.
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Experimental Protocols
Biochemical Kinase Inhibition Assay (HTRF)

This protocol describes a Homogeneous Time-Resolved Fluorescence (HTRF) assay to
determine the in vitro inhibitory activity of INCB126503 against FGFR2 and FGFR3 kinases.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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